![molecular formula C19H23N3O3 B5698806 2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide](/img/structure/B5698806.png)
2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide, also known as DMABN, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. DMABN is a hydrazone derivative that has been synthesized through a variety of methods and has been shown to exhibit various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This compound has also been shown to inhibit the proliferation of various cancer cells, including breast cancer cells and lung cancer cells. Additionally, this compound has been shown to exhibit antibacterial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide has several advantages for lab experiments. It is a relatively inexpensive compound that is easy to synthesize. This compound has also been shown to exhibit low toxicity in various cell lines. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, more research is needed to determine its potential side effects and long-term safety.
Future Directions
There are several future directions for 2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide research. One area of interest is the development of this compound-based metal ion sensors for the detection of heavy metals in environmental samples. Another area of interest is the development of this compound-based fluorescent probes for the detection of nitrite in biological samples. Additionally, more research is needed to determine the potential therapeutic applications of this compound, particularly in the treatment of cancer and inflammatory diseases.
Synthesis Methods
2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide has been synthesized through a variety of methods including the reaction of 2,4-dimethoxybenzaldehyde with aniline in the presence of ethanol and hydrochloric acid, and the reaction of 2,4-dimethoxybenzaldehyde with butanohydrazide in the presence of acetic acid. The synthesis of this compound has also been achieved through the reaction of 2,4-dimethoxybenzaldehyde with butanohydrazide in the presence of acetic anhydride and sodium acetate.
Scientific Research Applications
2-anilino-N'-(2,4-dimethoxybenzylidene)butanohydrazide has been studied for its potential therapeutic applications in various fields. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use as a metal ion sensor and as a fluorescent probe for the detection of nitrite.
properties
IUPAC Name |
2-anilino-N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-4-17(21-15-8-6-5-7-9-15)19(23)22-20-13-14-10-11-16(24-2)12-18(14)25-3/h5-13,17,21H,4H2,1-3H3,(H,22,23)/b20-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZGXWSVYTLYTAH-DEDYPNTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NN=CC1=C(C=C(C=C1)OC)OC)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C(=O)N/N=C/C1=C(C=C(C=C1)OC)OC)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.